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Compound of Interest

Compound Name:
2,7-Anthracenedisulfonic acid,

9,10-dihydro-9,10-dioxo-

CAS No.: 84-49-1

Cat. No.: B1585532

Get Quote

Abstract & Scope
This technical guide details the assembly, operation, and validation of a laboratory-scale

aqueous organic redox flow battery (AORFB) utilizing AQDS (anolyte) and Bromine (catholyte).

Unlike vanadium systems, AQDS chemistries require strict oxygen exclusion and specific

electrode pre-treatment to achieve rapid kinetics. This protocol is designed for researchers

aiming to replicate the seminal high-performance metrics (>99% coulombic efficiency) or

screen novel quinone derivatives.

Materials & Reagents Preparation ("The Kitchen")
Chemical Compatibility Warning
Critical: The catholyte (Br₂/HBr) is highly corrosive and volatile.

Wetted Materials: Use only PTFE (Teflon), PFA, PVDF, or Viton.

Prohibited: Stainless steel (even 316L will corrode in Br₂), Nylon, or standard EPDM.
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Fume Hood: All operations involving Bromine must occur in a certified fume hood.

Electrolyte Synthesis
The standard baseline chemistry utilizes the proton-coupled electron transfer (PCET) of AQDS

in acidic media.

Component Role
Concentration
(Standard)

Preparation Notes

Negolyte (Anolyte) Active Material
0.5 M - 1.0 M AQDS

(Disodium salt)

Dissolve in 1 M

H₂SO₄. Note:

Commercial AQDS is

often a mix of

isomers; 2,7-AQDS is

preferred for solubility.

Posolyte (Catholyte) Counter Species 0.5 M Br₂ + 3.0 M HBr

Handle with extreme

care. Add liquid Br₂ to

HBr acid. Br₂ is

volatile; keep

reservoirs sealed.

Supporting Electrolyte Conductivity 1.0 M H₂SO₄
Used as the solvent

for AQDS.

Electrode Pre-treatment (The "Baking" Step)
Pristine carbon paper is hydrophobic and exhibits poor kinetics for quinones. Thermal oxidation

is mandatory.

Material: SGL 10AA or Toray TGP-H-060 carbon paper.

Protocol: Place carbon paper in a box furnace in air.

Ramp: Heat to 400°C (hold for 24 hours).

Mechanism: This introduces hydrophilic oxygen functional groups (C=O, C-OH) which

catalyze the PCET reaction of AQDS.
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Validation: A water droplet should wick immediately into the treated paper; it will bead up on

untreated paper.

Cell Assembly & Hardware
Physical Setup Schematic
The following diagram illustrates the closed-loop flow architecture required for oxygen-sensitive

organic RFBs.
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Caption: Schematic of a lab-scale AQDS/HBr redox flow battery setup with inert gas purging.

Hardware Specifications
Flow Field: Interdigitated or Serpentine graphite plates (impervious graphite is required to

prevent acid seepage).

Membrane:Nafion 212 (Pre-treated).

Pre-treatment:[1] Boil in 3% H₂O₂ (1h) → Boil in DI Water (1h) → Boil in 0.5 M H₂SO₄ (1h)

→ Boil in DI Water (1h). Store in DI water.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1585532/docs?utm_src=pdf-body-img#application-note-experimental-setup-protocol-for-aqds-based-organic-redox-flow-batteries
https://www.jim.org.cn/EN/10.3724/SP.J.1077.2009.00798
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gaskets: PTFE or FEP (Thickness must be calculated to achieve ~20-25% compression of

the carbon paper electrode).

Torque: Apply torque in a star pattern. For a standard 5 cm² cell, target 4.5 - 5.5 N·m (check

manufacturer specs). Over-tightening crushes the gas diffusion layer (GDL), reducing

permeability; under-tightening causes leaks.

Electrochemical Characterization Protocol
The Testing Logic
Do not immediately cycle the battery. Follow this validation sequence to ensure data integrity.
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Assembly Complete

N2 Purge (30 mins)
Remove O2

Measure OCV
Target: >0.8V (if charged) or ~0V

EIS (High Freq)
Check Contact Resistance

Resistance < 0.5 Ohm?

Re-torque / Re-assemble

No

Cyclic Voltammetry
(10-100 mV/s)

Yes

Galvanostatic Cycling
(20-100 mA/cm2)
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Caption: Step-by-step validation workflow for AQDS flow battery testing.

Step-by-Step Procedure
Step 1: De-oxygenation (Crucial) AQDS in its reduced form (hydroquinone) reacts rapidly with

atmospheric oxygen.
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Seal the anolyte reservoir with a septum.

Bubble high-purity Nitrogen or Argon for 30 minutes before starting.

Maintain a "blanket" of inert gas over the headspace during cycling.

Step 2: Electrochemical Impedance Spectroscopy (EIS)

Frequency: 100 kHz to 10 mHz.

Goal: Measure High-Frequency Resistance (HFR).

Pass Criteria: For a 5 cm² cell with Nafion 212, HFR should be < 0.3 Ω·cm². If higher, check

bolt torque or bubble entrapment.

Step 3: Galvanostatic Charge/Discharge

Current Density: Start conservative at 20 mA/cm², then ramp to 100 mA/cm².

Voltage Cutoffs:

Charge Limit: 1.5 V (Avoid H₂ evolution side reaction).

Discharge Limit: 0.2 V (or 0 V).

Flow Rate: 60-100 mL/min (for 5 cm² cell). Stoichiometry factor > 2.[2]

Visual Validation
State of Charge (SOC) 0%: AQDS electrolyte is Yellow.

State of Charge (SOC) 100%: AQDS electrolyte turns Dark Red/Brown.

Note: If the solution turns black or precipitates, you may have overcharged or exceeded

solubility limits.

Troubleshooting & Data Validation
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Symptom Probable Cause Corrective Action

Low Coulombic Efficiency

(<98%)
Oxygen ingress or Crossover

Check N₂ purge lines. Inspect

membrane for pinholes.

Ensure Br₂ pressure isn't

forcing crossover.

High Overpotential (Large

Hysteresis)
Poor Electrode Kinetics

Did you bake the carbon

paper? If not, disassemble and

treat electrodes at 400°C.

Capacity Fade Crossover or Leakage

Check volume levels in

reservoirs. If volumes are

changing, water transport

(osmosis) is occurring.

Jittery Voltage Curves Trapped Gas Bubbles

Increase flow rate momentarily

to flush bubbles. Ensure flow

field is vertical (outlet at top).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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